Cas no 1392210-31-9 ((3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 1392210-31-9
• MF: C₁₈H₂₅NO₆
• MW: 351.39420580864
• MDL: MFCD06659315
• CID: 3164992
• PubChem ID: 2762193
• Update Time: 2025-10-31

(3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• MFCD06659315
• AKOS015949912
• PS-12735
• 959576-09-1
• 1392210-31-9
• (3S,4R)-1-(TERT-BUTOXYCARBONYL)-4-(3,5-DIMETHOXYPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• starbld0028208
• EN300-1454745
• BOC-(+/-)-TRANS-4-(3,5-DIMETHOXY-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-4-(3,5-dimethoxyphenyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD06659315
• Inchi： 1S/C18H25NO6/c1-18(2,3)25-17(22)19-9-14(15(10-19)16(20)21)11-6-12(23-4)8-13(7-11)24-5/h6-8,14-15H,9-10H2,1-5H3,(H,20,21)/t14-,15+/m0/s1
• InChI Key： RICGJYCLRORGII-LSDHHAIUSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@H](C2C=C(C=C(C=2)OC)OC)C1)=O

Computed Properties

• Exact Mass: 351.16818752g/mol
• Monoisotopic Mass: 351.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.3Ų

Additional information on (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid

Introduction to (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic Acid (CAS No. 1392210-31-9)

(3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid, with the CAS number 1392210-31-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activity, making it a valuable candidate for further research and development in drug discovery.

The compound belongs to a class of molecules known as pyrrolidines, which are heterocyclic structures that have been widely studied for their pharmacological properties. Pyrrolidines are particularly important in medicinal chemistry due to their ability to mimic the bioactive scaffolds found in many natural products and drug molecules. The specific configuration of the stereocenters at the 3rd and 4th positions of the pyrrolidine ring, denoted as (3S,4R), is crucial for its biological activity and interactions with biological targets.

The presence of a 3,5-dimethoxyphenyl substituent at the 4th position of the pyrrolidine ring adds another layer of complexity to the molecule. This aromatic group not only contributes to the overall lipophilicity of the compound but also provides a site for potential interactions with biological targets. The methoxy groups at the 3rd and 5th positions of the phenyl ring further enhance these interactions by increasing the electron density on the aromatic system.

The carbonyl group at the 1st position of the pyrrolidine ring is protected by an (2-methylpropan-2-yl)oxycarbonyl group, which is a common protecting group in organic synthesis. This protecting group ensures that the carbonyl functionality remains stable during synthetic procedures and can be deprotected under specific conditions when needed. The protecting group also adds a methyl branch to the molecule, which can influence its solubility and metabolic stability.

This compound has been studied in various contexts, including its potential as a precursor in the synthesis of more complex molecules. The unique stereochemistry and functional groups present in this compound make it an attractive candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its potential as a scaffold for developing new drugs targeting various diseases.

Recent studies have highlighted the importance of stereoselective synthesis in pharmaceutical chemistry. The stereochemistry of a molecule can significantly influence its biological activity, making it essential to control the stereochemical outcome during synthesis. In the case of (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid, achieving the correct stereochemical configuration is crucial for its intended biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of chiral auxiliaries or catalysts can be employed to achieve the desired stereoselectivity during key synthetic steps. These methods are essential for producing enantiomerically pure compounds, which are often required for pharmaceutical applications.

One of the most promising areas of research involving this compound is its potential as an intermediate in the synthesis of bioactive molecules. Pyrrolidine derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific structural features of this compound make it a valuable building block for designing new drugs with improved efficacy and reduced side effects.

In addition to its potential as a drug intermediate, this compound has also been studied for its role in chemical biology research. Understanding how small molecules interact with biological systems can provide valuable insights into disease mechanisms and lead to the development of new therapeutic strategies. The structural complexity of (3S,4R)-4-(3,5-dimethoxyphenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid makes it an excellent candidate for such studies.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full potential in drug discovery and chemical biology. As synthetic methods continue to improve and our understanding of biological systems grows, compounds like this one will play an increasingly important role in developing new treatments for various diseases.